Cas no 497073-40-2 (ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate)

• Product Name: ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate
• CAS No: 497073-40-2
• MF: C₃₀H₃₁N₃O₆S
• MW: 561.648646593094
• CID: 6088473
• PubChem ID: 3340776
• Update Time: 2025-06-14

ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate
• ethyl 4-(2-((1-(2-(3,4-dimethoxybenzamido)ethyl)-1H-indol-3-yl)thio)acetamido)benzoate
• Benzoic acid, 4-[[2-[[1-[2-[(3,4-dimethoxybenzoyl)amino]ethyl]-1H-indol-3-yl]thio]acetyl]amino]-, ethyl ester
• Ethyl 4-[[2-[1-[2-[(3,4-dimethoxybenzoyl)amino]ethyl]indol-3-yl]sulfanylacetyl]amino]benzoate
• Oprea1_487744
• 497073-40-2
• AKOS001492950
• ethyl 4-{2-[(1-{2-[(3,4-dimethoxyphenyl)formamido]ethyl}-1H-indol-3-yl)sulfanyl]acetamido}benzoate
• F0554-0999

• Inchi： 1S/C30H31N3O6S/c1-4-39-30(36)20-9-12-22(13-10-20)32-28(34)19-40-27-18-33(24-8-6-5-7-23(24)27)16-15-31-29(35)21-11-14-25(37-2)26(17-21)38-3/h5-14,17-18H,4,15-16,19H2,1-3H3,(H,31,35)(H,32,34)
• InChI Key： ZCNXGLYUSKCMNH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2C3=C(N(CCNC(=O)C4=CC=C(OC)C(OC)=C4)C=2)C=CC=C3)=O)C=C1

Computed Properties

• Exact Mass: 561.19335689g/mol
• Monoisotopic Mass: 561.19335689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 786.6±60.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate

Comprehensive Analysis of Ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate (CAS No. 497073-40-2)

In the realm of organic chemistry and pharmaceutical research, ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate (CAS No. 497073-40-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its intricate molecular architecture, combines an indole core with dimethoxyphenyl and benzoate functionalities, making it a subject of interest for researchers exploring novel bioactive molecules. Its sulfanylacetamido linkage further enhances its versatility in chemical modifications and drug design.

The growing demand for heterocyclic compounds in drug discovery has placed CAS No. 497073-40-2 under the spotlight. Recent trends in AI-driven drug development and computational chemistry have highlighted the importance of such molecules in virtual screening and target identification. Researchers are particularly intrigued by its potential role in modulating enzyme inhibition and receptor binding, topics frequently searched in academic databases and pharmaceutical forums. The compound's multi-functional groups also align with the current focus on polypharmacology, where molecules interact with multiple biological targets.

From a synthetic perspective, the preparation of ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate involves sophisticated organic transformations, including amide coupling and thioether formation. These methods are widely discussed in green chemistry circles, as scientists seek sustainable alternatives to traditional synthesis routes. The compound's solubility and stability profiles are also critical considerations for formulation scientists, a topic frequently queried in pharmaceutical SEO searches.

In the context of structure-activity relationships (SAR), the 3,4-dimethoxyphenyl moiety in CAS No. 497073-40-2 is often compared to other bioisosteres in medicinal chemistry. This comparison is a hot topic in drug optimization studies, where minor structural changes can significantly alter pharmacological properties. The indole ring system, a common motif in FDA-approved drugs, further elevates the compound's relevance in preclinical research.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring batch-to-batch consistency, a priority for contract research organizations (CROs) and API manufacturers. The compound's chromatographic behavior is another area of interest, frequently explored in analytical chemistry discussions.

As the pharmaceutical industry shifts toward personalized medicine, compounds like ethyl 4-{2-(1-{2-(3,4-dimethoxyphenyl)formamidoethyl}-1H-indol-3-yl)sulfanylacetamido}benzoate offer exciting possibilities for targeted therapies. Its structural complexity allows for precise modifications to enhance selectivity and reduce off-target effects, addressing common concerns in drug safety profiles. These aspects are increasingly searched in biotech and pharma SEO queries, reflecting the industry's evolving priorities.

In conclusion, CAS No. 497073-40-2 represents a compelling case study in modern chemical research. Its interplay of indole derivatives, amide bonds, and aromatic ethers provides a rich platform for innovation in small molecule therapeutics. As scientific communities continue to explore its potential, this compound is poised to remain a key player in discussions about next-generation drug candidates and molecular design strategies.